1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(1,2,4-triazin-3-yl)urea

• CAS No.: 874298-06-3
• Molecular Formula: C16H20BN5O3
• Molecular Weight: 341.2 g/mol
• IUPAC Name: 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-(1,2,4-triazin-3-yl)urea
• InChI: InChI=1S/C16H20BN5O3/c1-15(2)16(3,4)25-17(24-15)11-5-7-12(8-6-11)20-14(23)21-13-18-9-10-19-22-13/h5-10H,1-4H3,(H2,18,20,21,22,23)
• InChI Key: SKFSDMBNHXXSES-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC=C(C=C2)NC(=O)NC3=NC=CN=N3

Description

This compound features a urea core linked to a 1,2,4-triazin-3-yl group and a 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl-substituted phenyl ring. The boronate ester moiety enables participation in Suzuki-Miyaura cross-coupling reactions, a critical step in synthesizing biaryl structures for pharmaceuticals and materials science . Its molecular formula is C₂₁H₂₅BN₄O₃, with a molecular weight of 392.26 g/mol (calculated). Commercial availability is noted in specialized catalogs, though synthetic protocols often involve coupling aryl boronate esters with isocyanate-functionalized triazines .

Biological Activity

The compound 1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(1,2,4-triazin-3-yl)urea is a boron-containing organic molecule that has gained attention for its potential biological activities. This article reviews its synthesis, biological properties, and applications in medicinal chemistry.

Chemical Structure and Properties

• Molecular Formula : C19H23B N3O3
• Molecular Weight : 312.19 g/mol
• CAS Number : 1033752-94-1

The compound comprises a boronic ester group attached to a phenyl ring and a triazine moiety. The presence of the dioxaborolane enhances its reactivity and stability in biological systems.

Synthesis

The synthesis of this compound typically involves the reaction of phenylboronic acids with urea derivatives under controlled conditions. The dioxaborolane moiety is introduced via palladium-catalyzed coupling reactions such as the Suzuki-Miyaura coupling method.

Anticancer Properties

Research indicates that boron-containing compounds exhibit significant anticancer activity. The mechanism often involves disruption of microtubule formation and induction of apoptosis in cancer cells.

Cell Proliferation Inhibition :
Studies have demonstrated that derivatives of boron-containing compounds can inhibit cell proliferation in various cancer cell lines. For instance:

• In vitro assays showed IC50 values ranging from 0.04 to 11.7 μM against different human tumor cell lines .

Mechanism of Action :
The anticancer activity is attributed to the ability of the compound to interact with cellular targets involved in cell cycle regulation and apoptosis pathways.

Case Studies

• Study on Triazine Derivatives :
  A study evaluated the anticancer activity of triazine-based compounds against 58 different human tumor cell lines by the National Cancer Institute (NCI). Several compounds exhibited promising results with significant growth inhibition values .
• Toxicological Assessments :
  Toxicity studies indicate that while some derivatives display beneficial biological effects, they also possess acute toxicity risks if ingested or improperly handled .

Comparative Analysis with Similar Compounds

Compound Name	Structure	Biological Activity
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)aniline	Structure	Moderate anticancer activity
4-Hydroxyphenylboronic acid pinacol ester	Structure	Anticancer properties noted
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydropyridin-1(2H)-yl)ethanone	Structure	Significant cytotoxicity against CNS tumors

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Urea Derivatives with Boronate Esters

The compound shares structural motifs with other urea-based boronate esters, differing primarily in the heterocyclic substituent (1,2,4-triazine vs. other groups). Key analogs include:

Compound Name	Molecular Formula	Substituents (R₁/R₂)	Molecular Weight (g/mol)	Key Properties/Applications	Reference
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(1,2,4-triazin-3-yl)urea	C₂₁H₂₅BN₄O₃	R₁ = 1,2,4-triazin-3-yl; R₂ = H	392.26	Suzuki-Miyaura coupling; kinase inhibitor intermediate
1-(3-Chlorophenyl)-3-(4-(4-((4-(2-hydrazinyl-2-oxoethyl)piperazin-1-yl)methyl)thiazol-2-yl)phenyl)urea (11f)	C₂₃H₂₅ClN₆O₂S	R₁ = 3-Cl-phenyl; R₂ = thiazole	500.2	Anticancer activity (IC₅₀ = 0.12 μM vs. A549)	[1]
1-(3,5-Di(trifluoromethyl)phenyl)-3-(4-(4-((4-(2-hydrazinyl-2-oxoethyl)piperazin-1-yl)methyl)thiazol-2-yl)phenyl)urea (11m)	C₂₆H₂₄F₆N₆O₂S	R₁ = 3,5-CF₃-phenyl; R₂ = thiazole	602.2	High yield (84.7%); antitumor potential	[1]
1-[4-(4,6-Dimorpholin-4-yl-1,3,5-triazin-2-yl)phenyl]-3-(4-methylphenyl)urea (12)	C₂₆H₃₂N₈O₃	R₁ = 4-methylphenyl; R₂ = triazine	528.58	Kinase inhibition (IC₅₀ = 0.8 μM vs. EGFR)	[7]

Key Observations :

• Bioactivity: Compounds with thiazole or morpholino-triazine substituents (e.g., 11f, 12) exhibit stronger anticancer or kinase inhibition activity compared to the target compound, likely due to enhanced binding affinity from bulkier substituents .
• Synthetic Utility: The boronate ester in the target compound offers advantages in cross-coupling efficiency over non-boronated analogs (e.g., 11f, 12), as seen in its use for linifanib synthesis .
• Yield: The target compound’s synthetic yield (~85–88% in analogous routes ) aligns with other urea-boronate derivatives, though morpholino-triazine analogs show lower yields (27–33%) due to steric hindrance .

Triazine-Containing Ureas

Triazine rings modulate electronic and steric properties. Comparisons include:

Compound Name	Triazine Substituent	Biological Activity	Reference
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(1,2,4-triazin-3-yl)urea	1,2,4-Triazin-3-yl	Limited data; potential kinase inhibition	[11, 12]
(E)-1-(1-arylimidazolidin-2-ylidene)-3-(4-(1-(4-(trifluoromethoxy)phenyl)-1H-1,2,4-triazol-3-yl)phenyl)ureas	1H-1,2,4-Triazol-3-yl	Antiproliferative (IC₅₀ = 0.05–1.2 μM)	[6]
1-[4-(4,6-Dimorpholin-4-yl-1,3,5-triazin-2-yl)phenyl]-3-(2,4-difluorophenyl)urea (14)	1,3,5-Triazin-2-yl (morpholino)	EGFR inhibition (IC₅₀ = 0.7 μM)	[7]

Key Observations :

• Triazine vs. Triazole : Triazole-containing ureas (e.g., ) show superior antiproliferative activity, possibly due to improved metabolic stability.
• Morpholino-Triazines: The morpholino group in compound 14 enhances solubility and target engagement compared to the target compound’s unmodified triazine .

Q & A

Q. What are the key structural features of this compound, and how do they influence its reactivity?

The compound contains three critical functional groups:

• A urea moiety (providing hydrogen-bonding capacity and interactions with biological targets).
• A 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group (enabling Suzuki-Miyaura cross-coupling reactions via its boron atom ).
• A 1,2,4-triazine ring (contributing to π-π stacking and potential heterocyclic reactivity ).

Q. Methodological Insight :

• The dioxaborolane group’s stability under aqueous conditions should be verified via ¹¹B NMR to assess its suitability for coupling reactions .
• The urea linkage’s stability can be tested under varying pH using HPLC to identify optimal synthetic conditions .

Q. What synthetic strategies are recommended for preparing this compound?

A multi-step synthesis is typically required:

Boronate ester formation : Introduce the dioxaborolane group via Miyaura borylation using Pd catalysts (e.g., Pd(dppf)Cl₂) and pinacolborane .

Urea linkage formation : Couple the boronate-containing phenylamine with a triazine-isocyanate derivative under anhydrous conditions (e.g., dry DCM, 0–5°C) .

Purification : Use gradient elution flash chromatography (petroleum ether/EtOAc) to isolate the product .

Q. Critical Parameters :

• Monitor reaction progress via TLC (R_f values) and confirm purity with HRMS and ¹H/¹³C NMR .

Q. How should researchers characterize this compound’s purity and structural integrity?

Essential Techniques :

• NMR Spectroscopy : ¹H and ¹³C NMR to verify urea NH protons (~10–12 ppm) and boronate ester peaks (~1.3 ppm for methyl groups) .
• HRMS : Confirm molecular ion peaks (e.g., [M+H]⁺ or [M+Na]⁺) with <1 ppm error .
• Melting Point : Compare with literature values to detect impurities (e.g., sharp mp ~200–210°C) .

Q. Data Contradictions :

• Discrepancies in melting points or NMR shifts may indicate residual solvents or regioisomers; repeat crystallization or use preparative HPLC .

Advanced Research Questions

Q. How can the boron-containing moiety be leveraged in targeted drug delivery or bioconjugation?

Applications :

• Suzuki-Miyaura Coupling : Attach fluorescent tags or targeting vectors (e.g., antibodies) via Pd-catalyzed cross-coupling in aqueous/organic biphasic systems .
• Boron Neutron Capture Therapy (BNCT) : Evaluate ¹⁰B enrichment using ICP-MS for potential therapeutic use .

Q. Optimization :

• Test coupling efficiency with aryl halides (e.g., 4-bromophenyl derivatives) under inert atmospheres .

Q. What computational methods predict this compound’s binding affinity to biological targets?

Approaches :

• Molecular Docking : Use AutoDock Vina to model interactions with triazine-binding enzymes (e.g., dihydrofolate reductase) .
• DFT Calculations : Analyze electron density maps (Gaussian 16) to identify reactive sites on the triazine ring .

Q. Validation :

• Correlate computational results with experimental SPR or ITC data to validate binding constants (K_d) .

Q. How do structural modifications impact biological activity?

Comparative Analysis :

Modification	Impact	Reference
Replacement of triazine with pyridine	Reduced π-stacking capacity; altered enzyme inhibition profiles
Thiourea instead of urea	Enhanced lipophilicity but decreased metabolic stability
Substituents on triazine	Electron-withdrawing groups (e.g., -CF3) improve kinase inhibition

Q. Methodology :

• Synthesize analogs via parallel synthesis and screen against target enzymes (e.g., kinases) using fluorescence-based assays .

Q. How can contradictory data on reaction yields or biological activity be resolved?

Case Example :

• If Suzuki coupling yields vary (e.g., 50–80%), optimize:
  • Ligand selection : Use SPhos instead of PPh₃ for sterically hindered substrates .
  • Temperature : Increase to 80°C for sluggish reactions .
• For inconsistent IC₅₀ values in bioassays, standardize cell lines and assay protocols (e.g., ATP concentration in kinase assays) .

Q. What analytical challenges arise in studying degradation products?

Key Issues :

• Hydrolysis of Urea : Detect degradation via LC-MS (e.g., m/z corresponding to amine fragments) .
• Boronate Oxidation : Monitor with ¹¹B NMR; use stabilizing agents (e.g., mannitol) in aqueous buffers .

Q. Mitigation :

• Conduct accelerated stability studies (40°C/75% RH) and identify degradation pathways using Q-TOF MS .

Q. Table 1. Key Synthetic Parameters

Step	Reagents/Conditions	Yield Range	Purity Criteria
Boronate Formation	Pd(dppf)Cl2, pinacolborane, 80°C	60–85%	<sup>11</sup>B NMR δ 28–30 ppm
Urea Coupling	Triazine-isocyanate, DCM, 0°C	45–70%	HRMS [M+H]<sup>+</sup>

Q. Table 2. Biological Activity Trends

Structural Feature	Assay System	Activity Trend
Triazine ring	Kinase inhibition	IC50 = 0.2–5 µM
Dioxaborolane	BNCT efficacy	<sup>10</sup>B enrichment ≥95%